N-(3-chloro-4-methoxyphenyl)-1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)azetidine-3-carboxamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• InChI: InChI=1S/C20H21ClN6O2/c1-12-6-13(2)27(25-12)19-8-18(22-11-23-19)26-9-14(10-26)20(28)24-15-4-5-17(29-3)16(21)7-15/h4-8,11,14H,9-10H2,1-3H3,(H,24,28)
• InChI Key: OAPJOUOIVFCAGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CC(C3)C(=O)NC4=CC(=C(C=C4)OC)Cl)C
• Molecular Formula: C20H21ClN6O2
• Molecular Weight: 412.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C20H21ClN6O2 and its molecular weight is 412.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Heterocyclic Compound Synthesis : Research focused on synthesizing novel heterocyclic compounds, including pyrazolo[1,5-a]pyrimidine derivatives, has highlighted their potential for various biological activities. These compounds have been synthesized for evaluations such as anti-inflammatory, analgesic, antimicrobial, and anticancer activities (Abu‐Hashem et al., 2020; Hassan et al., 2014). These findings suggest the potential utility of compounds like "N-(3-chloro-4-methoxyphenyl)-1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)azetidine-3-carboxamide" in the development of new therapeutic agents.

• Anticancer and Anti-Inflammatory Properties : Novel pyrazolopyrimidine derivatives have shown promising anticancer and anti-5-lipoxygenase properties, indicating their potential as anticancer and anti-inflammatory agents (Rahmouni et al., 2016). This research avenue could be relevant for compounds with a similar structure, underscoring their importance in drug discovery efforts targeting cancer and inflammation.

• Antimicrobial and Antitubercular Activities : Pyrimidine-azetidinone analogues have been synthesized and evaluated for their antimicrobial and antitubercular activities, showcasing the role such compounds can play in addressing infectious diseases (Chandrashekaraiah et al., 2014). The study of these analogues provides a foundation for further investigation into the utility of structurally similar compounds in combating microbial infections and tuberculosis.

• Cytotoxic Activity Against Cancer Cell Lines : Research on pyrazolo[1,5-a]pyrimidines and related compounds has explored their synthesis and in vitro cytotoxic activity against various human cancer cell lines, laying the groundwork for potential anticancer therapies (Hassan et al., 2015). These studies highlight the importance of such compounds in medicinal chemistry and the development of new cancer treatments.